Cas no 31314-16-6 (Ethanol,2-[(9Z)-9-octadecen-1-ylamino]-)

• Product Name: Ethanol,2-[(9Z)-9-octadecen-1-ylamino]-
• CAS No: 31314-16-6
• MF: C₂₀H₄₁NO
• MW: 311.545646429062
• CID: 312654
• PubChem ID: 9879766
• Update Time: 2025-05-21

Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(9Z)-9-octadecen-1-ylamino]-
• 2-(octadec-9-enylamino)ethanol
• (Z)-2-(Octadec-9-enylamino)ethanol
• 2-[(9E)-octadec-9-en-1-ylamino]ethanol
• 2-[(9Z)-octadec-9-en-1-ylamino]ethanol
• E77688
• EINECS 250-564-9
• 31314-16-6
• 2-[[(Z)-octadec-9-enyl]amino]ethanol
• AS-82852
• SCHEMBL359429
• NS00049984
• 2-[(9Z)-9-Octadecen-1-ylamino]ethanol
• (Z)-2-(Octadec-9-en-1-ylamino)ethan-1-ol
• DTXSID301288713
• ZMOMBHNITWAALH-KTKRTIGZSA-N

• Inchi： 1S/C20H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-20-22/h9-10,21-22H,2-8,11-20H2,1H3/b10-9-
• InChI Key： ZMOMBHNITWAALH-KTKRTIGZSA-N
• SMILES： OCCNCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 311.31903
• Monoisotopic Mass: 311.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Ethanol,2-[(9Z)-9-octadecen-1-ylamino]-

Comprehensive Guide to Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- (CAS No. 31314-16-6): Properties, Applications, and Market Insights

Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- (CAS No. 31314-16-6) is a specialized organic compound with a unique molecular structure that combines an ethanol backbone with a long-chain unsaturated amino group. This oleylamino ethanol derivative has garnered significant attention in industrial and research applications due to its amphiphilic properties and versatile reactivity. The compound's Z-configuration at the 9-position of the octadecenyl chain contributes to its distinct chemical behavior, making it valuable for surface modification and specialty chemical synthesis.

In recent years, the demand for bio-based surfactants and specialty amines has surged, driven by environmental concerns and regulatory shifts toward sustainable chemistry. Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- aligns perfectly with this trend as researchers explore its potential in green chemistry applications. The compound's oleyl group provides excellent lipid compatibility, while the ethanolamine moiety offers water solubility—a combination that makes it particularly useful in formulations requiring balanced hydrophilicity and lipophilicity.

The synthesis of Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- typically involves the reaction of oleylamine with ethylene oxide or ethanol derivatives under controlled conditions. Advanced analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity and structural integrity. Industrial users frequently search for "CAS 31314-16-6 specifications" and "oleylamino ethanol technical data," reflecting the need for precise quality parameters in applications ranging from corrosion inhibitors to textile auxiliaries.

One emerging application area for Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- is in the development of smart materials. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has attracted interest in nanotechnology and anti-fouling coatings. Researchers are investigating its role in creating responsive surfaces that change properties under environmental stimuli—a hot topic in materials science forums and patent filings.

The global market for fatty amino alcohols like Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- is projected to grow at a CAGR of 5.2% through 2030, according to recent chemical industry reports. This growth is fueled by expanding applications in personal care emulsifiers, agricultural adjuvants, and lubricant additives. Manufacturers are responding to search queries like "sustainable alternatives to quaternary ammonium compounds" by highlighting the ecological advantages of this biodegradable amine derivative.

From a regulatory standpoint, Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- complies with major chemical inventories including REACH and TSCA. Safety data sheets emphasize proper handling procedures, though its classification as a non-hazardous substance under normal conditions makes it preferable for many formulations. Quality-conscious buyers often search for "CAS 31314-16-6 purity standards" and "oleyl ethanolamine analytical methods" to ensure compliance with their specific application requirements.

Innovative uses continue to emerge for this versatile compound. Recent studies explore its potential in carbon capture technologies as a CO2 absorption promoter, and in pharmaceutical intermediates where its amphiphilic nature aids drug delivery. The compound's metal-chelating capability also makes it valuable in water treatment formulations—a sector experiencing rapid growth due to increasing environmental regulations worldwide.

For researchers and industrial users seeking detailed technical information, Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- offers an interesting case study in structure-activity relationships. The position of the double bond in the C18 chain influences its melting behavior and solubility profile, while the secondary amino group provides reactive sites for further chemical modifications. These characteristics explain the growing patent activity surrounding derivatives of this compound class.

As sustainability becomes a key driver in chemical innovation, Ethanol,2-[(9Z)-9-octadecen-1-ylamino]- stands out for its renewable sourcing potential. Derived from natural fatty acids, it represents a bridge between petrochemical and bio-based chemistry—a fact increasingly highlighted in response to searches for "plant-derived specialty amines." Its balanced environmental profile and functional versatility position it well for future market expansion across multiple industries.